Cas no 1821-36-9 (N-Cyclohexylaniline)

N-Cyclohexylaniline Properties

Names and Identifiers

• N-Cyclohexylaniline
• N1-cyclohexylaniline
• Aniline,N-cyclohexyl
• Benzenamine,N-cyclohexyl
• Cyclohexanamine,N-phenyl
• cyclohexyl-phenyl-amine
• Diphenylamine,ar-hexahydro
• N-cyclohexyl-aniline
• N-Cyclohexylbenzenamine
• N-phenylaminocyclohexane
• N-Phenylcyclohexylamine
• phenyl cyclohexylamine
• Benzenamine, N-cyclohexyl-
• Aniline, N-cyclohexyl-
• Cyclohexanamine, N-phenyl-
• Diphenylamine, ar-hexahydro-
• Cyclohexylamine, N-phenyl-
• Cyclohexylphenylamine
• TXTHKGMZDDTZFD-UHFFFAOYSA-N
• NSC27510
• Phenylcyclohexylamine
• n-cyclohexyl aniline
• cyclohexyl(phenyl)amine
• Maybridge3_006295
• Oprea1_273099
• N-Cyclohexyl-N-phenylamine
• EINECS 217-344-4
• J-011657
• AKOS000121357
• EN300-16626
• 949TFM4PMV
• NSC-27510
• BIDD:GT0417
• SY101001
• BENZENAMINE,N-CYCLOHEXYL-
• FT-0629703
• A880927
• 1821-36-9
• NS00025992
• NSC 27510
• MFCD00014284
• H12007
• N-Cyclohexyl-N-phenylamine #
• SCHEMBL285479
• IDI1_017682
• Z56347230
• UNII-949TFM4PMV
• STR05327
• CS-0015900
• ?N-CYCLOHEXYLANILINE
• PS-8600
• DTXSID6061997
• N-Cyclohexylaniline, >=98.0% (GC/NT)
• Aniline,N-cyclohexyl; Diphenylamine,ar-hexahydro; N-cyclohexyl-aniline; cyclohexyl-phenyl-amine; N-Phenylcyclohexylamine;
• ALBB-025734
• DB-065390
• DTXCID0035792
• +Expand

• MDL： MFCD00014284
• InChIKey： TXTHKGMZDDTZFD-UHFFFAOYSA-N
• Inchi： 1S/C12H17N/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h1,3-4,7-8,12-13H,2,5-6,9-10H2
• SMILES： N([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]
• BRN： 2209864

Computed Properties

• Exact Mass: 175.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 175.1361
• Heavy Atom Count: 13
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12

Experimental Properties

• LogP: 3.50420
• PSA: 12.03000
• Refractive Index: n20/D 1.560
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• Boiling Point: 292.9℃ at 760 mmHg
• Melting Point: 14-15°C
• Flash Point: Fahrenheit: 276.8 ° f < br / > Celsius: 136 ° C < br / >
• Color/Form: liquid
• Solubility: Unable or difficult to mix
• Density: 0.996 g/mL at 20 °C(lit.)

N-Cyclohexylaniline Security Information

• WGK Germany：3
• Safety Instruction： S23-S36/37
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Store below +30°C.
• Risk Phrases： 20/21/22
• TSCA：Yes

N-Cyclohexylaniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides